![molecular formula C15H15ClN4O3S B1256819 N'-[(2-chlorophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide](/img/structure/B1256819.png)
N'-[(2-chlorophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(2-chlorophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide is an organohalogen compound and a carbonyl compound.
Scientific Research Applications
Antimicrobial and Hemolytic Activity
N'-[(2-chlorophenyl)-oxomethyl]-2-(4-morpholinyl)-4-thiazolecarbohydrazide and its derivatives have been studied for their antimicrobial properties. Gul et al. (2017) synthesized a series of related compounds, which showed varying degrees of antimicrobial activity against selected microbial species. Notably, compounds within this series demonstrated lower toxicity and are considered potential candidates for further biological screening (Gul et al., 2017).
Anticancer Potentials
A study by Yurttaş et al. (2013) focused on the synthesis of related benzimidazole derivatives and investigated their anticancer activities. These compounds exhibited considerable selectivity against certain cancer cell lines, highlighting the potential for further exploration in cancer treatment (Yurttaş et al., 2013).
Anticonvulsant Properties
The structural and physicochemical properties of a compound closely related to this compound, known as AWD 131-138, were studied by Heinecke and Thiel (2001). This compound has demonstrated anticonvulsant properties, further adding to the therapeutic potential of this class of compounds (Heinecke & Thiel, 2001).
Anti-Anoxic Activity
The synthesis of related compounds with potential anti-anoxic activity was reported by Ohkubo et al. (1995). Among these, a compound showed potent anti-anoxic activity in mice, suggesting a potential use in treating conditions related to oxygen deprivation (Ohkubo et al., 1995).
Properties
Molecular Formula |
C15H15ClN4O3S |
---|---|
Molecular Weight |
366.8 g/mol |
IUPAC Name |
N'-(2-chlorobenzoyl)-2-morpholin-4-yl-1,3-thiazole-4-carbohydrazide |
InChI |
InChI=1S/C15H15ClN4O3S/c16-11-4-2-1-3-10(11)13(21)18-19-14(22)12-9-24-15(17-12)20-5-7-23-8-6-20/h1-4,9H,5-8H2,(H,18,21)(H,19,22) |
InChI Key |
ISRSZFREMCTZCJ-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1C2=NC(=CS2)C(=O)NNC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.